N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
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Description
N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C24H23N3O5 and its molecular weight is 433.464. The purity is usually 95%.
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Scientific Research Applications
Antihypoxic Activity
Research has highlighted the antihypoxic effects of related compounds, suggesting potential applications in conditions where tissue oxygen deprivation is a concern. For instance, a study by Ukrainets, Mospanova, and Davidenko (2014) found that similar amides exhibited significant antihypoxic effects, hinting at potential uses in therapeutic areas where oxygen supply to tissues is compromised. Their research specifically pointed out the promising nature of one compound, 3-(morpholin-4-yl)-propylamide 4-hydroxy-6,7-dimethoxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid hydrochloride, for further pharmacological testing as a potential antioxidant (Ukrainets, Mospanova, & Davidenko, 2014).
Antiviral Activity
Similar compounds have also been explored for their antiviral properties. Ivashchenko et al. (2014) synthesized derivatives of ethyl 5-hydroxy-1,2-dimethyl-1H-indole-3-carboxylates and examined their antiviral activity against various viruses, including influenza and hepatitis C. Although many synthesized compounds did not show noticeable antiviral activity, some derivatives demonstrated micromolar activities against specific cell lines, highlighting the potential of these compounds in antiviral research (Ivashchenko et al., 2014).
Anticancer Potential
In the realm of oncology, similar compounds have shown promise as anticancer agents. For example, Ruchelman et al. (2004) identified a compound with potent cytotoxic activity, indicating its potential as a cancer therapeutic. Their research focused on evaluating the effect of varied substituents on the anticancer properties of these compounds (Ruchelman et al., 2004).
Pharmacological Synthesis and Analysis
Additional studies have focused on the synthesis and pharmacological analysis of related compounds. For instance, Sawai et al. (2010) developed a manufacturing process for a peptide-like amorphous compound with potential use in treating diabetes, demonstrating the diverse therapeutic applications of these compounds (Sawai et al., 2010).
Properties
IUPAC Name |
N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23N3O5/c1-13-20(15-6-4-5-7-17(15)26-13)22(28)24(30)25-11-10-14-12-16-18(31-2)8-9-19(32-3)21(16)27-23(14)29/h4-9,12,26H,10-11H2,1-3H3,(H,25,30)(H,27,29) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWVKDSQCBHBWFB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=CC=CC=C2N1)C(=O)C(=O)NCCC3=CC4=C(C=CC(=C4NC3=O)OC)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23N3O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.